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Compound of Interest

Compound Name: Diallyl malonate

Cat. No.: B160601 Get Quote

Essential Safety and Handling Guide for Diallyl
Malonate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Diallyl Malonate in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
Diallyl malonate is classified as a hazardous substance that can cause skin irritation, serious

eye irritation, and respiratory irritation.[1] Adherence to proper safety measures is critical to

minimize exposure and ensure a safe working environment.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.[1]

Serious Eye Irritation

(Category 2A)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation.[1]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation.[1]

Required Personal Protective Equipment (PPE)

Body Part Protection Standard/Specification

Eyes/Face

Safety glasses with side-

shields or chemical splash

goggles.

Approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[2]

Skin
Chemical-resistant gloves

(e.g., impervious gloves).

Tested according to EN 374 or

equivalent.[3]

Body
Long-sleeved clothing or a lab

coat.
To prevent skin exposure.[4][5]

Respiratory

Use only in a well-ventilated

area. If exposure limits are

exceeded or irritation is

experienced, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor filter.

Follow OSHA respirator

regulations (29 CFR 1910.134)

or European Standard EN 149.

[4][6]
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Operational Plan for Safe Handling
A systematic approach to handling Diallyl Malonate is crucial to prevent accidents and

exposure. The following step-by-step workflow outlines the safe handling procedure from

receipt to disposal.

Experimental Workflow for Handling Diallyl Malonate
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Workflow for Safe Handling of Diallyl Malonate

Preparation

Handling

Cleanup & Disposal

1. Review SDS

2. Don PPE

3. Prepare Work Area

4. Chemical Retrieval

Proceed to handling

5. Dispensing

6. Reaction/Use

7. Decontamination

Experiment complete

8. Waste Collection

9. Final Disposal

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Diallyl Malonate.
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Step-by-Step Guidance:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for Diallyl Malonate.[2]

Don Personal Protective Equipment (PPE): Wear all required PPE as specified in the table

above.

Prepare Work Area: Ensure work is conducted in a well-ventilated area, such as a chemical

fume hood.[4][6] Keep emergency equipment like an eyewash station and safety shower

readily accessible.

Chemical Retrieval: Obtain the container of Diallyl Malonate, inspecting it for any damage

or leaks.

Dispensing: Avoid breathing vapors, mist, or gas.[4] Dispense the required amount carefully,

avoiding splashes. Keep the container tightly closed when not in use.[4][6]

Reaction/Use: Carry out the experimental procedure, maintaining awareness of the

chemical's hazards.

Decontamination: After use, decontaminate all surfaces and equipment that may have come

into contact with Diallyl Malonate. Wash hands and any exposed skin thoroughly after

handling.[6]

Waste Collection: Collect all Diallyl Malonate waste, including contaminated materials, in a

designated and properly labeled hazardous waste container.[6] Do not mix with other waste.

Final Disposal: Arrange for the disposal of the hazardous waste through an approved waste

disposal plant, following all local, state, and federal regulations.[6]

First Aid and Emergency Procedures
In the event of exposure, immediate action is necessary.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[4][6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[4] If skin irritation occurs,

get medical advice/attention.

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes. Get immediate medical

attention.[4][6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and drink plenty of water.

Seek medical attention.[2][4][6]

In Case of a Spill: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable, closed container for disposal.[4] Ensure adequate ventilation and prevent

the spill from entering drains.[2]

Storage and Disposal Plans
Storage: Store Diallyl Malonate in a cool, dry, and well-ventilated place.[4][6] Keep the

container tightly closed and store locked up.[6] It is incompatible with strong oxidizing agents,

acids, and bases.[4][6]

Disposal Plan: Diallyl Malonate and its containers must be disposed of as hazardous waste.

Waste Classification: This chemical waste must be classified to determine if it is a hazardous

waste according to US EPA guidelines in 40 CFR Parts 261.3.[4]
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Containment: Do not dispose of it in drains or the environment.[6] Collect waste in original or

approved containers that are properly labeled.

Disposal Route: Dispose of contents and container to an approved waste disposal plant in

accordance with all applicable federal, state, and local environmental regulations.[6]

By adhering to these guidelines, you can significantly mitigate the risks associated with

handling Diallyl Malonate and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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